Cas no 1806788-01-1 (3-(Difluoromethyl)-2,6-dimethoxy-5-nitropyridine)

• Product Name: 3-(Difluoromethyl)-2,6-dimethoxy-5-nitropyridine
• CAS No: 1806788-01-1
• MF: C₈H₈F₂N₂O₄
• MW: 234.156929016113
• CID: 4851866
• Update Time: 2025-06-11

3-(Difluoromethyl)-2,6-dimethoxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,6-dimethoxy-5-nitropyridine

• Inchi： 1S/C8H8F2N2O4/c1-15-7-4(6(9)10)3-5(12(13)14)8(11-7)16-2/h3,6H,1-2H3
• InChI Key： BCCQPFUPKOOLKV-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=C(C=1)[N+](=O)[O-])OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 1.9
• Topological Polar Surface Area: 77.2

Additional information on 3-(Difluoromethyl)-2,6-dimethoxy-5-nitropyridine

Comprehensive Overview of 3-(Difluoromethyl)-2,6-dimethoxy-5-nitropyridine (CAS No. 1806788-01-1)

3-(Difluoromethyl)-2,6-dimethoxy-5-nitropyridine (CAS No. 1806788-01-1) is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This nitropyridine derivative is characterized by its unique molecular structure, featuring a difluoromethyl group and dimethoxy substituents, which contribute to its distinct chemical properties. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel crop protection agents and bioactive molecules.

The compound's CAS number 1806788-01-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its structural complexity, including the nitro group and methoxy functionalities, makes it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the design of next-generation pesticides, aligning with the growing demand for sustainable agriculture solutions. This trend reflects broader consumer concerns about environmental impact and food safety, topics frequently searched in academic and industrial contexts.

From a synthetic perspective, 3-(Difluoromethyl)-2,6-dimethoxy-5-nitropyridine exhibits remarkable reactivity due to its electron-withdrawing nitro group and electron-donating methoxy groups. This balance enables selective functionalization, a feature highly sought after in medicinal chemistry and material science. Laboratories focusing on heterocyclic compound synthesis often prioritize this molecule for its versatility in constructing complex architectures. Notably, its fluorine-containing moiety aligns with the pharmaceutical industry's interest in fluorinated drugs, a hot topic in drug discovery forums.

The compound's physicochemical properties, such as its solubility profile and thermal stability, have been extensively documented in technical datasheets. These characteristics are crucial for formulators developing advanced chemical formulations. In regulatory contexts, the substance's environmental fate and ecotoxicological data are frequently discussed, addressing the public's heightened awareness of green chemistry principles. Such discussions often appear in searches related to EPA compliance and REACH regulations.

Analytical methods for 3-(Difluoromethyl)-2,6-dimethoxy-5-nitropyridine typically involve advanced techniques like HPLC-MS and NMR spectroscopy, subjects commonly queried by quality control specialists. The compound's chromatographic behavior and spectral signatures are well-documented, facilitating its identification in complex matrices. This documentation supports the compound's use in high-throughput screening programs, particularly in agrochemical innovation pipelines where rapid compound characterization is essential.

Market analysts note increasing patent activity surrounding nitropyridine derivatives, with CAS 1806788-01-1 frequently appearing in intellectual property filings. This commercial interest stems from the compound's potential in addressing pest resistance challenges, a pressing issue in modern agriculture. Digital platforms discussing integrated pest management strategies often reference such compounds when exploring alternative mode-of-action solutions, making these technical discussions highly visible in search engine results.

From a safety standpoint, proper handling procedures for 3-(Difluoromethyl)-2,6-dimethoxy-5-nitropyridine emphasize standard laboratory precautions, a subject routinely searched by EHS professionals. While not classified as hazardous under standard protocols, its reactivity under specific conditions warrants careful consideration in process chemistry applications. Technical bulletins frequently address these operational aspects, particularly in contexts involving scale-up synthesis and process optimization.

The scientific community continues to investigate new synthetic routes for CAS 1806788-01-1, with recent publications exploring catalytic methods and green synthesis approaches. These research directions respond to the chemical industry's drive toward atom-efficient processes, a theme dominating contemporary process chemistry literature. Such innovations position this compound as a case study in sustainable chemical production, aligning with global initiatives like the UN Sustainable Development Goals.

In conclusion, 3-(Difluoromethyl)-2,6-dimethoxy-5-nitropyridine represents a fascinating example of modern functionalized heterocycles with multidisciplinary applications. Its scientific significance and commercial potential ensure continued research attention, particularly in sectors prioritizing molecular innovation and specialty chemicals. As analytical techniques advance and synthetic methodologies evolve, this compound will likely feature prominently in future developments across multiple scientific domains.